Cas no 55486-27-6 (1-(3-Phenylacryloyl)piperazine)

• Product Name: 1-(3-Phenylacryloyl)piperazine
• CAS No: 55486-27-6
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• MDL: MFCD02093523
• CID: 381093
• PubChem ID: 5702792
• Update Time: 2025-10-30

1-(3-Phenylacryloyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-phenyl-1-(1-piperazinyl)-
• (E)-3-phenyl-1-(piperazin-1-yl)prop-2-en-1-one
• 1-CINNAMOYL-PIPERAZINE
• 1-Cinnamoyl-piperazin
• Cinnamoylpiperazin
• cinnamoylpiperazine
• RARECHEM AH CK 0075
• 1-cinnamoylpiperazine
• CS-0319355
• A830669
• MFCD02093523
• 1-(cinnamoyl)piperazine
• 55486-27-6
• (E)-3-phenyl-1-piperazin-1-ylprop-2-en-1-one
• SCHEMBL2909559
• 1-[(2e)-3-phenylprop-2-enoyl]piperazine
• FS-1227
• cinnamoyl piperazine
• MLS-0472351.0001
• NSC133368
• AKOS000126377
• 3-phenyl-1-(piperazin-1-yl)prop-2-en-1-one
• NSC-133368
• (2e)-3-phenyl-1-(piperazin-1-yl)prop-2-en-1-one
• 84935-37-5
• 1-(3-Phenylacryloyl)piperazine

• MDL： MFCD02093523
• Inchi： 1S/C13H16N2O/c16-13(15-10-8-14-9-11-15)7-6-12-4-2-1-3-5-12/h1-7,14H,8-11H2/b7-6+
• InChI Key： DLCYXQODDJUHQL-VOTSOKGWSA-N
• SMILES： O=C(/C=C/C1C=CC=CC=1)N1CCNCC1

Computed Properties

• Exact Mass: 216.12600
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34000
• LogP: 1.39830

1-(3-Phenylacryloyl)piperazine Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 1-(3-Phenylacryloyl)piperazine

1-(3-Phenylacryloyl)piperazine: A Comprehensive Overview of CAS No. 55486-27-6

1-(3-Phenylacryloyl)piperazine (CAS No. 55486-27-6) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound, also known as 1-(3-Phenylprop-2-enoyl)piperazine, is a derivative of piperazine and phenylacryloyl, which together confer it with a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 1-(3-Phenylacryloyl)piperazine consists of a piperazine ring linked to a phenylacryloyl moiety. The piperazine ring, a six-membered heterocyclic compound, is well-known for its ability to form stable complexes with various metal ions and its potential as a scaffold for drug design. The phenylacryloyl group, on the other hand, introduces aromatic and conjugated double bond functionalities, which can significantly influence the compound's reactivity and biological activity.

Recent studies have explored the potential of 1-(3-Phenylacryloyl)piperazine in various therapeutic areas. One notable area of research is its use as an antidepressant. Preclinical studies have shown that this compound exhibits significant antidepressant-like effects in animal models, potentially through its interaction with serotonin and dopamine receptors. The mechanism of action is thought to involve the modulation of monoamine neurotransmitters, which are crucial for mood regulation.

In addition to its antidepressant properties, 1-(3-Phenylacryloyl)piperazine has also been investigated for its potential as an anxiolytic. Anxiety disorders are prevalent mental health conditions that affect millions of people worldwide. Research has indicated that this compound can reduce anxiety-like behaviors in rodent models, suggesting its potential as a novel anxiolytic agent. The anxiolytic effects are believed to be mediated through interactions with GABA receptors, which play a key role in regulating anxiety.

The pharmacokinetic properties of 1-(3-Phenylacryloyl)piperazine have also been studied to understand its bioavailability and metabolism. Studies have shown that this compound has good oral bioavailability and is rapidly absorbed from the gastrointestinal tract. It undergoes extensive metabolism in the liver, primarily through oxidative pathways, leading to the formation of several metabolites. The metabolites are then excreted via the urine and feces.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-Phenylacryloyl)piperazine in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are promising and pave the way for further clinical development.

Beyond its therapeutic applications, 1-(3-Phenylacryloyl)piperazine has also been studied for its potential use in chemical biology research. Its unique structure makes it an excellent tool for probing the interactions between small molecules and biological targets. For instance, it has been used to investigate the binding affinities and selectivities of various receptors and enzymes, providing valuable insights into their functional mechanisms.

In conclusion, 1-(3-Phenylacryloyl)piperazine (CAS No. 55486-27-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and chemical biology. Its unique chemical structure and pharmacological properties make it a promising candidate for further research and development. As ongoing studies continue to unravel its full potential, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.